Cas no 1421514-52-4 (N-3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propylthiophene-2-carboxamide)

• Product Name: N-3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propylthiophene-2-carboxamide
• CAS No: 1421514-52-4
• MF: C₁₈H₁₉FN₂O₂S
• MW: 346.419066667557
• CID: 6060216
• PubChem ID: 71784596
• Update Time: 2025-10-29

N-3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propylthiophene-2-carboxamide
• N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]thiophene-2-carboxamide
• VU0531957-1
• N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)thiophene-2-carboxamide
• AKOS024531968
• F6100-0190
• 1421514-52-4

• Inchi： 1S/C18H19FN2O2S/c19-14-5-1-4-13(10-14)11-15(21-8-2-7-17(21)22)12-20-18(23)16-6-3-9-24-16/h1,3-6,9-10,15H,2,7-8,11-12H2,(H,20,23)
• InChI Key： RXUOZWTWNXDVJA-UHFFFAOYSA-N
• SMILES： C1(C(NCC(N2CCCC2=O)CC2=CC=CC(F)=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 346.11512719g/mol
• Monoisotopic Mass: 346.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on N-3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propylthiophene-2-carboxamide

Comprehensive Overview of N-3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propylthiophene-2-carboxamide (CAS No. 1421514-52-4)

N-3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propylthiophene-2-carboxamide (CAS No. 1421514-52-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its fluorophenyl and thiophene-carboxamide moieties, is often explored for its role in modulating biological pathways, particularly in the context of neurological and metabolic disorders. Researchers are increasingly focusing on its pharmacokinetic properties, including bioavailability and metabolic stability, to evaluate its suitability for drug development.

The molecular structure of N-3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propylthiophene-2-carboxamide incorporates a pyrrolidinone ring, which is known to enhance binding affinity to specific protein targets. This feature aligns with current trends in drug discovery, where heterocyclic compounds are prioritized for their ability to interact with enzymes and receptors. The presence of a fluorine atom further enhances the compound's lipophilicity and membrane permeability, making it a candidate for central nervous system (CNS)-targeted therapies. Such attributes are frequently searched in academic and industrial databases, reflecting the growing demand for CNS-active small molecules.

In recent years, the compound has been studied for its potential applications in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its hypothesized ability to cross the blood-brain barrier (BBB). This aligns with the surge in public interest around brain health supplements and neuroprotective agents, as evidenced by search engine analytics. Additionally, its thiophene core has been linked to anti-inflammatory properties, which resonates with the increasing focus on chronic inflammation and its role in aging and disease progression.

From a synthetic chemistry perspective, CAS No. 1421514-52-4 is often discussed in the context of amide bond formation and fluorination techniques, both of which are critical topics in modern organic synthesis. The compound's stability under physiological conditions has also made it a subject of interest in prodrug design, a hot topic in pharmaceutical forums. Its compatibility with green chemistry principles—such as reduced solvent waste and catalytic efficiency—further enhances its appeal in sustainable drug development.

As the scientific community continues to explore N-3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propylthiophene-2-carboxamide, its potential extends beyond traditional medicine. For instance, its structural motifs are being investigated for applications in bioimaging probes and targeted drug delivery systems, areas that dominate current literature searches. The compound's versatility underscores its relevance in interdisciplinary research, bridging gaps between chemistry, biology, and materials science.

In summary, CAS No. 1421514-52-4 represents a promising scaffold for future therapeutic innovations. Its combination of fluorinated aromatic and heterocyclic elements positions it at the forefront of drug discovery, addressing both longstanding challenges and emerging health concerns. With ongoing advancements in computational modeling and high-throughput screening, this compound is poised to play a pivotal role in next-generation pharmaceuticals.